Cas no 64520-53-2 (2-(5-oxopyrrolidin-2-yl)acetic acid)

2-(5-Oxopyrrolidin-2-yl)acetic acid is a versatile heterocyclic compound featuring a pyrrolidone core with an acetic acid side chain. This structure imparts reactivity suitable for applications in pharmaceutical synthesis, particularly as an intermediate for nootropic and neuroprotective agents. Its ketone and carboxyl functional groups enable further derivatization, facilitating the development of biologically active molecules. The compound exhibits favorable solubility in polar solvents, enhancing its utility in organic and medicinal chemistry workflows. Its stability under standard conditions ensures reliable handling and storage. Researchers value this intermediate for its role in constructing complex scaffolds, particularly in central nervous system-targeted drug discovery.

2-(5-oxopyrrolidin-2-yl)acetic acid structure

64520-53-2 structure

Product Name:2-(5-oxopyrrolidin-2-yl)acetic acid

CAS No:64520-53-2

MF:C₆H₉NO₃

MW:143.140561819077

MDL:MFCD09040737

CID:1034819

Update Time:2025-10-28

2-(5-oxopyrrolidin-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

- 5-oxo-2-Pyrrolidineacetic acid
- (5-Oxopyrrolidin-2-yl)acetic acid
- 2-(5-Oxopyrrolidin-2-yl)acetic acid
- 2-(5-oxopyrrolidin-2-yl)acetic acid
- MDL： MFCD09040737
- Inchi： 1S/C6H9NO3/c8-5-2-1-4(7-5)3-6(9)10/h4H,1-3H2,(H,7,8)(H,9,10)
- InChI Key： LRKCFWRBMYJRIK-UHFFFAOYSA-N
- SMILES： O=C1CCC(CC(=O)O)N1

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 2

2-(5-oxopyrrolidin-2-yl)acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	O859613-250mg	5-Oxo-2-pyrrolidineacetic Acid	64520-53-2		250mg	$161.00	2023-05-17
TRC	O859613-1g	5-Oxo-2-pyrrolidineacetic Acid	64520-53-2		1g	$ 355.00	2022-06-03
TRC	O859613-5g	5-Oxo-2-pyrrolidineacetic Acid	64520-53-2		5g	$ 1020.00	2022-06-03
Alichem	A109006813-1g	2-(5-Oxopyrrolidin-2-yl)acetic acid	64520-53-2	95%	1g	$465.50	2023-09-01
Alichem	A109006813-5g	2-(5-Oxopyrrolidin-2-yl)acetic acid	64520-53-2	95%	5g	$1410.75	2023-09-01
Chemenu	CM196721-1g	(5-Oxopyrrolidin-2-yl)acetic acid	64520-53-2	95%	1g	$444	2021-06-09
Chemenu	CM196721-5g	(5-Oxopyrrolidin-2-yl)acetic acid	64520-53-2	95%	5g	$1332	2021-06-09
abcr	AB472232-500 mg	(5-Oxo-2-pyrrolidinyl)acetic acid; 95%	64520-53-2		500mg	€406.00	2023-04-21
abcr	AB472232-1 g	(5-Oxo-2-pyrrolidinyl)acetic acid; 95%	64520-53-2		1g	€489.50	2023-04-21
abcr	AB472232-5 g	(5-Oxo-2-pyrrolidinyl)acetic acid; 95%	64520-53-2		5g	€1,324.50	2023-04-21

2-(5-oxopyrrolidin-2-yl)acetic acid Related Literature

1. Distinct correlation between (CN2)x units and pores: a low-cost method for predesigned wide range control of micropore size of porous carbon†

Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
2. Elusive 2-aminofuran Diels–Alder substrates for a straightforward synthesis of polysubstituted anilines†

Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
3. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
4. Evidence of CO2 molecule acting as an electron acceptor on a nanoporous metal–organic-framework MIL-53 or Cr3+(OH)(O2C–C6H4–CO2)†

Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
5. Examination of deposit in commercial diluted phosphoric acid

Analyst, 1880,5, 146-147

Related Categories

Additional information on 2-(5-oxopyrrolidin-2-yl)acetic acid

2-(5-Oxopyrrolidin-2-yl)acetic Acid: A Comprehensive Overview

The compound with CAS No. 64520-53-2, commonly referred to as 2-(5-oxopyrrolidin-2-yl)acetic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The name itself highlights its key structural features: the presence of a pyrrolidine ring with an oxo group at the 5-position and an acetic acid moiety attached at the 2-position. These structural elements contribute to its versatile chemical behavior and biological activity.

The synthesis of 2-(5-oxopyrrolidin-2-yl)acetic acid involves a series of well-established organic reactions, including cyclization and oxidation processes. Recent advancements in synthetic methodologies have allowed for more efficient and scalable production of this compound, making it more accessible for research and commercial purposes. The molecule's structure is particularly interesting due to the conjugation between the pyrrolidine ring and the acetic acid group, which influences its electronic properties and reactivity.

In terms of biological activity, 2-(5-oxopyrrolidin-2-yl)acetic acid has been studied for its potential as a modulator of various cellular pathways. Recent research has explored its role in enzyme inhibition, particularly in the context of protease activity. This has led to investigations into its potential as a therapeutic agent in conditions where protease overactivity is implicated, such as inflammatory diseases and certain types of cancer.

The pharmacokinetic properties of this compound are also a subject of interest. Studies have shown that it exhibits moderate bioavailability when administered orally, with reasonable stability in physiological conditions. However, further research is required to optimize its pharmacokinetic profile for clinical applications. The molecule's ability to penetrate cellular membranes suggests that it may have utility in targeting intracellular pathways, further expanding its potential therapeutic applications.

In addition to its biological relevance, 2-(5-oxopyrrolidin-2-yl)acetic acid has been utilized as a building block in the synthesis of more complex molecules. Its versatility as an intermediate allows for the construction of diverse chemical libraries, which are invaluable in drug discovery programs. The compound's reactivity under various reaction conditions makes it a valuable tool for chemists exploring new synthetic routes.

The latest studies on this compound have also delved into its interactions with biomolecules such as DNA and proteins. These investigations have provided insights into its potential role as a chelating agent or metalloenzyme inhibitor. Such findings underscore the importance of continued research into the multifaceted properties of 2-(5-oxopyrrolidin-2-yl)acetic acid.

In conclusion, CAS No. 64520-53-2, or 2-(5-oxopyrrolidin-2-yl)acetic acid, represents a promising molecule with diverse applications in both academic research and industrial settings. Its unique structure, coupled with recent advancements in synthetic and pharmacological studies, positions it as a key player in the development of novel therapeutic agents and chemical tools.